3-(3-Methyl-isothiazol-5-yl)-benzoic acid
Overview
Description
3-(3-Methyl-isothiazol-5-yl)-benzoic acid, more commonly known as MIB, is a chemical compound used in a variety of applications, including as a food preservative, a pharmaceutical intermediate, and a corrosion inhibitor. Its use has been increasing in recent years due to its effectiveness in preventing microbial growth and its relatively low cost. This article will provide an overview of MIB, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Antimicrobial and Antibacterial Properties
3-(3-Methyl-isothiazol-5-yl)-benzoic acid and its derivatives exhibit significant antimicrobial and antibacterial activities. Studies have shown that certain compounds in this category are effective against a range of bacteria, including Escherichia coli and Staphylococcus aureus. These compounds are particularly notable for their inhibitory activity, with some showing excellent inhibition against specific strains of bacteria, as evidenced by the Minimum Inhibitory Concentration (MIC) values obtained in various studies (Xu, Lin, & Lin, 2011), (Linhua, 2013).
Synthesis and Structural Analysis
Research in this field also focuses on the synthesis of new compounds and the analysis of their structures. The synthesis of various benzoic acids and the analysis of their crystal structures have been conducted to understand the relationship between structure and activity. These studies highlight different structural motifs and their interactions, which are critical in predicting the bioactivity of compounds (J. Dinesh, 2013).
Complex Formation and Properties
Another aspect of research involves the synthesis of complexes based on these compounds and studying their properties. For instance, new complexes based on 3,5-di-(triazol-1-yl)-benzoic acid ligands have been prepared, and their structures characterized. These studies contribute to the understanding of how these compounds interact with various metals and the resultant properties of these complexes (Yunxia et al., 2020).
properties
IUPAC Name |
3-(3-methyl-1,2-thiazol-5-yl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2S/c1-7-5-10(15-12-7)8-3-2-4-9(6-8)11(13)14/h2-6H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBFMJFWECSIPFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)C2=CC(=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301265812 | |
Record name | Benzoic acid, 3-(3-methyl-5-isothiazolyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301265812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Methyl-isothiazol-5-yl)-benzoic acid | |
CAS RN |
1401522-26-6 | |
Record name | Benzoic acid, 3-(3-methyl-5-isothiazolyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1401522-26-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 3-(3-methyl-5-isothiazolyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301265812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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